Cas no 1544534-60-2 ([3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine)

• Product Name: [3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine
• CAS No: 1544534-60-2
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 6419223
• PubChem ID: 84026242
• Update Time: 2025-10-29

[3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(3-methylpiperidin-1-yl)cyclohexyl]methanamine
• EN300-712183
• 1544534-60-2
• [3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine

• Inchi： 1S/C13H26N2/c1-11-4-3-7-15(10-11)13-6-2-5-12(8-13)9-14/h11-13H,2-10,14H2,1H3
• InChI Key： VRAPUDSSFCIUIU-UHFFFAOYSA-N
• SMILES： N1(CCCC(C)C1)C1CCCC(CN)C1

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Additional information on [3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine

Comprehensive Overview of [3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine (CAS No. 1544534-60-2)

[3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine, with the CAS number 1544534-60-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a cyclohexyl ring with a 3-methylpiperidin-1-yl substituent and a terminal methanamine group. Its molecular complexity makes it a valuable intermediate in drug discovery and development, particularly for targeting neurological and metabolic disorders.

The growing interest in [3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine is driven by its potential applications in central nervous system (CNS) therapeutics. Researchers are exploring its role in modulating neurotransmitter systems, which could lead to breakthroughs in treating conditions like depression, anxiety, and neurodegenerative diseases. The compound's structural versatility allows for fine-tuning of pharmacological properties, making it a promising candidate for next-generation small-molecule drugs.

From a chemical perspective, 1544534-60-2 exhibits notable stereochemical features due to its cyclohexyl and piperidine rings. These characteristics influence its binding affinity and selectivity toward biological targets. Recent studies highlight its potential in G protein-coupled receptor (GPCR) modulation, a hot topic in drug development. The compound's lipophilicity and hydrogen-bonding capacity further enhance its suitability for blood-brain barrier penetration, a critical factor in CNS drug design.

The synthesis of [3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine involves multi-step organic transformations, often starting from cyclohexanone derivatives. Key steps include reductive amination and nucleophilic substitution reactions, optimized for high yield and purity. Advanced purification techniques like preparative HPLC ensure the compound meets stringent quality standards for research applications. Its stability profile under various pH conditions makes it suitable for formulation studies.

In the context of market trends, demand for 1544534-60-2 has risen alongside the expansion of precision medicine and personalized therapeutics. Pharmaceutical companies are increasingly sourcing high-purity batches for preclinical trials, particularly in neuropharmacology and oncological research. The compound's patent landscape shows active development, with several applications pending for related analogs in major jurisdictions.

From an SEO perspective, common search queries related to this compound include "CAS 1544534-60-2 supplier", "[3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine synthesis", and "pharmaceutical applications of cyclohexyl-piperidine derivatives". These reflect the information needs of medicinal chemists, procurement specialists, and academic researchers. The compound's relevance to Alzheimer's disease research and serotonin receptor modulators further enhances its search visibility in biomedical databases.

Quality control for [3-(3-Methylpiperidin-1-yl)cyclohexyl]methanamine typically involves HPLC-UV analysis, mass spectrometry, and chiral purity assessment. These analytical methods ensure batch-to-batch consistency for research applications. Storage recommendations generally suggest anhydrous conditions at controlled temperatures to maintain stability, with special consideration for its amine functionality's sensitivity to oxidation.

The future outlook for 1544534-60-2 appears promising, with potential expansions into diagnostic imaging probes and theranostic applications. Its molecular scaffold offers opportunities for radiopharmaceutical labeling, aligning with trends in molecular imaging. As research continues to uncover its structure-activity relationships, this compound may emerge as a key building block in innovative drug candidates addressing unmet medical needs.